Cas no 40533-68-4 (Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester)

Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester structure
40533-68-4 structure
Product Name:Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester
CAS No:40533-68-4
MF:C11H20O5
MW:232.273504257202
CID:332232
PubChem ID:11970497
Update Time:2025-04-19

Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester
    • [2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl butanoate
    • [2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl butyrate
    • (2-(1-Hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl)methyl butyrate
    • EINECS 254-961-8
    • 40533-68-4
    • DTXSID20960950
    • NS00059194
    • Inchi: 1S/C11H20O5/c1-4-5-10(13)14-6-9-7-15-11(3,16-9)8(2)12/h8-9,12H,4-7H2,1-3H3
    • InChI Key: LYNCVFJUAUWEAM-UHFFFAOYSA-N
    • SMILES: O1C(COC(CCC)=O)COC1(C)C(C)O

Computed Properties

  • Exact Mass: 232.13100
  • Monoisotopic Mass: 232.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99000
  • LogP: 0.84210
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